3-bromo-N-(4-cyano-1-methyl-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 3-bromo-N-(4-cyano-2-methylpyrazol-3-yl)benzamide
• InChI: InChI=1S/C12H9BrN4O/c1-17-11(9(6-14)7-15-17)16-12(18)8-3-2-4-10(13)5-8/h2-5,7H,1H3,(H,16,18)
• InChI Key: VBGHZKNJDYOTAX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C#N)NC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C12H9BrN4O
• Molecular Weight: 305.13 g/mol

Description

3-bromo-N-(4-cyano-1-methyl-1H-pyrazol-5-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is synthesized using specific methods and has a unique mechanism of action, which makes it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 3-bromo-N-(4-cyano-1-methyl-1H-pyrazol-5-yl)benzamide involves the inhibition of specific enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of protein kinases, which are enzymes that play a crucial role in cell signaling and proliferation. By inhibiting these enzymes, this compound can prevent the growth and survival of cancer cells. Additionally, this compound has been shown to modulate the activity of transcription factors, which are proteins that regulate gene expression. By modulating the activity of these proteins, this compound can affect various cellular processes, including inflammation and immune response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-bromo-N-(4-cyano-1-methyl-1H-pyrazol-5-yl)benzamide are dependent on the specific cellular context and the concentration of the compound. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which leads to the inhibition of tumor growth. In immune cells, this compound has been shown to modulate cytokine production and immune response, which has implications for the treatment of inflammatory diseases. Additionally, this compound has been shown to modulate the activity of specific neurotransmitters, which has implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 3-bromo-N-(4-cyano-1-methyl-1H-pyrazol-5-yl)benzamide in lab experiments include its specificity and potency in inhibiting specific enzymes and signaling pathways. This compound has been extensively studied and has a well-established mechanism of action, which makes it a valuable tool for investigating various cellular processes. However, the limitations of using this compound in lab experiments include its potential toxicity and off-target effects, which can affect the interpretation of the results.

Future Directions

There are several future directions for the research on 3-bromo-N-(4-cyano-1-methyl-1H-pyrazol-5-yl)benzamide. One possible direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to further elucidate its mechanism of action and its specific targets in cells. Additionally, future research can focus on developing more potent and selective analogs of this compound for improved efficacy and reduced toxicity.

Scientific Research Applications

3-bromo-N-(4-cyano-1-methyl-1H-pyrazol-5-yl)benzamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has been investigated for its anticancer activity, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. In biochemistry, this compound has been studied for its ability to modulate protein-protein interactions, which has implications for drug discovery. In pharmacology, this compound has been investigated for its potential as a therapeutic agent for various diseases, including inflammation and neurodegenerative disorders.